Cas no 115956-03-1 (Ethyl 9-(2-ethoxy-2-oxoethyl)-7-oxo-9-azabicyclo[3.3.1]nonane-3-carboxylate)

Ethyl 9-(2-ethoxy-2-oxoethyl)-7-oxo-9-azabicyclo[3.3.1]nonane-3-carboxylate structure
115956-03-1 structure
Product Name:Ethyl 9-(2-ethoxy-2-oxoethyl)-7-oxo-9-azabicyclo[3.3.1]nonane-3-carboxylate
CAS No:115956-03-1
MF:C15H23NO5
MW:297.346824884415
CID:136234
PubChem ID:9948152
Update Time:2025-04-19

Ethyl 9-(2-ethoxy-2-oxoethyl)-7-oxo-9-azabicyclo[3.3.1]nonane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 9-(2-ethoxy-2-oxoethyl)-7-oxo-9-azabicyclo[3.3.1]nonane-3-carboxylate
    • 10-HYDROXY-2-DECYLENIC ACID
    • 9-Azabicyclo[3.3.1]nonane-9-aceticacid, 3-(ethoxycarbonyl)-7-oxo-, ethyl ester
    • ethyl 9-(2-ethoxy-2-oxoethyl)-3-oxo-9-azabicyclo[3.3.1]nonane-7-carboxylate
    • 3-(ethoxycarbonyl)-7-oxo-9-Azabicyclo[3.3.1]nonane-9-acetic acid ethyl ester
    • CID 9948152
    • Ethyl 3-(ethoxycarbonyl)-7-oxo-9-azabicyclo[3.3.1]nonane-9-acetate
    • 7-ethoxycarbonyl-9-(ethoxycarbonylmethyl)-9-azabicyclo-[3.3.1]nonan-3-one
    • 9-Azabicyclo[3.3.1]Nonane-9-Acetic Acid, 3-(Ethoxycarbonyl)-7-Oxo-, Ethyl Ester
    • 115956-03-1
    • DTXSID001165588
    • JCXUVTNCQZYKOG-UHFFFAOYSA-N
    • SCHEMBL5121809
    • 3-(Ethoxycarbonyl)-7-oxo-9-azabicyclo[3.3.1]nonane-9-aceticacidethylester
    • Inchi: 1S/C15H23NO5/c1-3-20-14(18)9-16-11-5-10(15(19)21-4-2)6-12(16)8-13(17)7-11/h10-12H,3-9H2,1-2H3
    • InChI Key: JCXUVTNCQZYKOG-UHFFFAOYSA-N
    • SMILES: O=C1CC2CC(C(=O)OCC)CC(C1)N2CC(=O)OCC

Computed Properties

  • Exact Mass: 297.15800
  • Monoisotopic Mass: 297.15762283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 72.9Ų

Experimental Properties

  • Density: 1.159±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (6.5 g/l) (25 º C),
  • PSA: 72.91000
  • LogP: 0.86260

Ethyl 9-(2-ethoxy-2-oxoethyl)-7-oxo-9-azabicyclo[3.3.1]nonane-3-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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